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Compound of Interest

Compound Name: 2-Azidocyclohexanone

Cat. No.: B8612779

Chemical Identity & Core Data[1][2][3][4][5][6][7]

2-Azidocyclohexanone is a highly reactive, bifunctional organic intermediate featuring an

azide group (

-position) adjacent to a ketone carbonyl.[1][2][3] It is primarily utilized as a transient
intermediate in the synthesis of nitrogen-containing heterocycles and pharmaceutical building
blocks.[1][2][3]

Note on Commercial Availability: Unlike stable shelf reagents, 2-azidocyclohexanone is
classified as a labile synthetic intermediate.[1][2][3] It is rarely isolated for commercial sale due
to its thermal instability and potential for decomposition.[4] It is almost exclusively generated in
situ or freshly prepared from its halogenated precursor immediately prior to use.[4]
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Property Data

Systematic Name 2-Azidocyclohexan-1-one

None Widely Assigned (Transient
CAS Number Intermediate)Precursor CAS (2-
Chlorocyclohexanone):822-87-7

Molecular Formula

Molecular Weight 139.16 g/mol

Appearance Pale yellow oil (when freshly extracted)
IR: ~2110 cm
(Strong
stretch)

Key Spectral ID
H NMR:

3.8-4.0 ppm (m, 1H,

-proton)

Unstable. Decomposes upon distillation or

Stability _ _ N
heating.[1][2][3] Light sensitive.[4]

Synthesis Protocol: In Situ Generation

Core Principle: Nucleophilic substitution (

) of

-haloketones using sodium azide.[1][2][3] Precursor: 2-Chlorocyclohexanone (CAS: 822-87-7)
is the standard starting material due to the balance of leaving group ability and stability
compared to the bromo-analog.[1][2][3]

Reagents & Materials

e Substrate: 2-Chlorocyclohexanone (1.0 equiv)
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e Nucleophile: Sodium Azide (
) (1.1 - 1.5 equiv)[4]

¢ Solvent: Dimethyl sulfoxide (DMSO) or DMF (Polar aprotic solvents accelerate the
displacement).[4]

o Workup: Diethyl ether (
) or Dichloromethane (

), Saturated

(Brine).[4]

Step-by-Step Methodology

e Preparation (Cold Start):

o

Charge a round-bottom flask with Sodium Azide (1.2 equiv).

[¢]

Add DMSO (approx. 5 mL per mmol of substrate) and stir to create a suspension.

[¢]

Critical Safety: Ensure the system is vented or under a nitrogen line; do not seal
completely as nitrogen gas may evolve if decomposition occurs.[4]

o

Cool the mixture to 0°C using an ice bath.
o Addition:
o Add 2-Chlorocyclohexanone (1.0 equiv) dropwise to the stirred azide suspension.

o Reasoning: Dropwise addition controls the exotherm and prevents runaway
decomposition.[4]

e Reaction:

o Allow the mixture to warm to Room Temperature (20-25°C).
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o Stir for 2—4 hours.

o Monitoring: Monitor by TLC (silica gel).[4] The starting chloride spot will disappear.[4] An
IR aliquot will show the appearance of the strong azide peak at 2110 cm

12]

e Workup (Extraction Only - DO NOT DISTILL):
o Pour the reaction mixture into ice-cold water (5x reaction volume).

o Extract 3 times with Diethyl ether (Ether is preferred over DCM if the next step involves
radical reduction, as DCM can participate in radical side reactions).[4]

o Wash the combined organic layers with Brine to remove residual DMSO.[4]
o Dry over anhydrous

and filter.[4]

o Concentration: Remove solvent under reduced pressure at low temperature (< 30°C).

o Result: A pale yellow oil.[4][5] Proceed immediately to the next step.

Reaction Mechanism & Applications

The utility of 2-azidocyclohexanone lies in its "spring-loaded" reactivity.[1][2][3] The azide
group can undergo reduction, cycloaddition, or photolytic rearrangement.[4]

Mechanism Visualization

H2/Pd-C 2-Aminocyclohexanone
or Staudinger (PPh3) (Reduction)

NaN3/DMSO
SN2 Substitution

Triazole Derivatives
(Click Chemistry)

2-AZIDOCYCLOHEXANONE
(Transient Intermediate)

CI2 or S02C12_o | 2-Chlorocyclohexanone
(CAS: 822-87-7)

Cyclohexanone

hv (UV Light)
Wolff-Type Rearrangement

Ring Contraction
(Photolysis)
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Click to download full resolution via product page

Caption: Synthetic pathway from cyclohexanone to 2-azidocyclohexanone and its divergent
applications in heterocycle synthesis.

Key Applications
e Synthesis of

-Aminoketones:

o Method: Catalytic hydrogenation (

, Pd/C) or Staudinger reduction (

).[4]

o Utility: Precursor to complex pharmaceutical scaffolds and alkaloids.[4]
e "Click" Chemistry (CUAAC):
o Method: Copper-catalyzed Azide-Alkyne Cycloaddition.[1][2][3][6]

o Utility: Forms 1,2,3-triazole fused ring systems, used in fragment-based drug discovery to
probe biological binding pockets.[1][2][3]

e Photochemical Ring Contraction:
o Method: UV irradiation generates a nitrene intermediate.[4]

o Utility: Can lead to ring contraction to form cyclopentane derivatives (acyl imines) via a
Wolff-like rearrangement mechanism.[1][2][3]

Safety & Handling (Critical)

Working with organic azides requires strict adherence to safety protocols.[4]
o Explosion Hazard:

o Rule of Thumb: Organic azides where
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are highly explosive.[4] For 2-azidocyclohexanone (
), the ratio is
. This places it in the "High Energy / Potentially Explosive" category.

o Never Distill: Do not attempt to purify this compound by distillation.[4] Heat will trigger
rapid decomposition and explosion.[4]

o Scale Limit: Do not synthesize on scales larger than 5-10 mmol unless using a dedicated
blast shield and flow chemistry setup.

o Chemical Compatibility:
o Avoid contact with strong acids (forms
, hydrazoic acid, which is highly toxic and explosive).[4]

o Avoid contact with halogenated solvents (like DCM) for long periods if forming amines, as
azides can react to form di-azidomethane (explosive).

» Disposal:
o Quench residual azide solutions with saturated sodium nitrite (

) followed by slow acidification with dilute

(in a fume hood) to decompose the azide to nitrous oxide and nitrogen, OR use a
commercial azide quenching kit.[4]
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¢ Organic Chemistry Portal. (2023). Synthesis of Azides and

-Azido Ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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